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Compound of Interest

Compound Name: N-Methyl-N'-(hydroxy-PEG2)-Cy5

Cat. No.: B11827087 Get Quote

This technical guide offers a comprehensive overview of N-Methyl-N'-(hydroxy-PEG2)-Cy5, a

fluorescent probe engineered for a variety of applications in research and drug development.

The molecule consists of a core Cy5 cyanine dye, known for its far-red fluorescence, modified

with a methyl group and a short polyethylene glycol (PEG) linker terminating in a hydroxyl

group. This strategic design enhances the dye's utility in biological systems.

The inclusion of the hydrophilic PEG linker significantly improves water solubility, which can

reduce the aggregation and non-specific binding often associated with cyanine dyes in

aqueous buffers.[1][2] The terminal hydroxyl group provides a versatile handle for further

chemical modification, allowing its conjugation to a wide range of biomolecules and surfaces.[1]

[2][3] This guide details its structure, properties, and common experimental procedures for its

use.

Core Structure and Properties
N-Methyl-N'-(hydroxy-PEG2)-Cy5 is a derivative of the cyanine 5 (Cy5) fluorophore. Its

fluorescence in the far-red part of the spectrum is highly advantageous for biological imaging,

as it helps to minimize autofluorescence from endogenous molecules within cells and tissues.

[1][4] The key physicochemical and spectroscopic properties are summarized below. It is

important for researchers to note that some reported values, particularly the molar extinction

coefficient and emission maximum, can vary between suppliers and experimental conditions.[1]

[5]

Table 1: Physicochemical and Spectroscopic Properties
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Property Value Reference

Molecular Formula C₃₂H₄₁ClN₂O₃ [3][6]

Molecular Weight 537.10 g/mol [6][7]

Excitation Maximum (λex) 649 - 650 nm [1][4][5]

Emission Maximum (λem) 667 - 691 nm [1][4][5]

Molar Extinction Coefficient (ε) ~107,000 - 170,000 M⁻¹cm⁻¹ [1][4]

Quantum Yield (Φ) ~0.2 (Typical for Cy5 core) [4][7]

Recommended Laser Line 633 nm or 647 nm [5]

Solubility Water, DMSO, DMF, DCM [5][8]

Key Applications
The unique structure of N-Methyl-N'-(hydroxy-PEG2)-Cy5 makes it suitable for several

advanced applications:

Fluorescent Labeling: The terminal hydroxyl group can be chemically activated or

functionalized, for example, by converting it into an N-hydroxysuccinimide (NHS) ester, to

facilitate covalent labeling of proteins, antibodies, and other biomolecules via their primary

amines.[1][4]

PROTAC Synthesis: It serves as a PEG-based linker in the synthesis of Proteolysis-

Targeting Chimeras (PROTACs), which are molecules designed to induce the degradation of

specific target proteins.[9]

Bioconjugation: The hydrophilic PEG spacer reduces steric hindrance and improves solubility

during conjugation procedures, making it a valuable tool for creating fluorescent probes and

trackers for use in aqueous environments.[2][10]

Experimental Protocols & Workflows
Accurate and reproducible results depend on meticulous experimental technique. Below are

detailed protocols for the characterization and a common application of N-Methyl-N'-(hydroxy-
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PEG2)-Cy5.

Logical Relationship of Molecular Components
The properties of N-Methyl-N'-(hydroxy-PEG2)-Cy5 are a direct result of its constituent parts.

The Cy5 core provides the fluorescence, while the PEG linker and terminal hydroxyl group

confer solubility and reactivity.
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Molecular Components Resulting Properties

Cy5 Core
Far-Red Fluorescence

(λex ~649 nm, λem ~667 nm)
determines

PEG2 Linker
Enhanced Aqueous Solubility

Reduced Aggregation
improves

Terminal Hydroxyl (-OH)
Versatile Conjugation Point

(Post-Functionalization)
enables

Workflow for Spectroscopic Analysis

Fluorescence Spectroscopy

Absorbance Spectroscopy

Prepare Stock Solution
(in DMSO)

Prepare Dilute Working Solution
(Absorbance < 0.1)

Use Working Solution
(Absorbance 0.1-1.0)

Set Spectrofluorometer
(Excitation at 649 nm)

Set Spectrofluorometer
(Emission at 667 nm)

Scan Emission
(660-800 nm)

Determine Emission Max (λem)

Scan Excitation
(550-660 nm)

Determine Excitation Max (λex)

Measure Blank Spectrum
(Solvent only)

Measure Sample Spectrum
(400-800 nm)

Determine Absorbance Max
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Workflow for Protein Labeling

Step 1: Dye Functionalization

Step 2: Protein Conjugation

N-Methyl-N'-(hydroxy-PEG2)-Cy5
(Starting Material)

Chemical Synthesis:
Convert -OH to NHS Ester

Purified Cy5-PEG-NHS Ester
(Amine-Reactive Dye)

Incubate Dye + Protein
(1-2 hours, room temp)

Prepare Protein
(Amine-free buffer, pH 8.0-8.5)

Dissolve NHS-Ester Dye
(Anhydrous DMSO/DMF)

Purify Conjugate
(e.g., Size-Exclusion Column)

Characterize Labeled Protein
(Determine Degree of Labeling)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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